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Compound of Interest

Compound Name: Sessilifoline A

Cat. No.: B12432869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
Scientific literature specifically detailing the biological activity, mechanism of action, and

quantitative data for Sessilifoline A is limited. The following application notes are based on the

known biological activities of the broader class of Stemona alkaloids, to which Sessilifoline A
belongs. The experimental protocols provided are general methods for assessing the described

biological activities. Researchers should consider these as a starting point for investigations

into Sessilifoline A.

Lead Compound Profile: Sessilifoline A
Sessilifoline A is a natural alkaloid isolated from plants of the Stemona genus, specifically

Stemona japonica and Stemona sessilifolia. Alkaloids from this genus are characterized by a

pyrrolo[1,2-a]azepine nucleus.[1][2]

Property Value

Molecular Formula C₂₂H₃₁NO₅

CAS Number 929637-35-4

Natural Source Stemona japonica, Stemona sessilifolia

Alkaloid Class Stemona Alkaloids
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Application Notes: Potential Biological Activities
Based on the activities of structurally related Stemona alkaloids, Sessilifoline A presents a

lead compound for the discovery of novel therapeutic agents in the following areas:

Insecticidal Agents:Stemona alkaloids have demonstrated significant insecticidal and

antifeedant properties.[1][3] Bioassays with larvae of Spodoptera littoralis have shown high

toxicity for certain protostemonine derivatives.[1][2] This suggests that Sessilifoline A could

be investigated as a natural insecticide.

Antitussive Agents: Extracts from Stemona species are used in traditional medicine for their

antitussive effects.[4] Studies on isolated Stemona alkaloids, such as neotuberostemonine,

have confirmed significant antitussive activity in guinea pig models.[2][5] The core structure

of these alkaloids appears to be crucial for this activity, indicating a potential application for

Sessilifoline A in treating cough.[5]

Anti-inflammatory Agents: Several Stemona alkaloids have exhibited anti-inflammatory

properties by inhibiting nitric oxide (NO) production in lipopolysaccharide (LPS)-induced

RAW 264.7 cells.[6] This suggests that Sessilifoline A could be a candidate for the

development of new anti-inflammatory drugs.

Anticancer Agents: Some Stemona alkaloids have been shown to increase the

chemosensitivity of multidrug-resistant (MDR) cancer cells by modulating P-glycoprotein.[7]

This points to a potential role for Sessilifoline A as an adjuvant in cancer chemotherapy.

Quantitative Data for Structurally Related Stemona
Alkaloids
The following table summarizes the insecticidal and growth-inhibitory activities of various

Stemona alkaloids against neonate larvae of Spodoptera littoralis. This data can serve as a

benchmark for evaluating the potential efficacy of Sessilifoline A.
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Compound
LC₅₀ (ppm) (95%
FL)

EC₅₀ (ppm) (95%
FL)

Reference

Didehydrostemofoline 0.84 (0.66–1.06) 0.46 (0.32–0.62) [8]

Stemofoline 2.4 0.98 [9]

LC₅₀: Lethal concentration required to kill 50% of the population. EC₅₀: Effective concentration

required to cause a 50% reduction in growth.

Experimental Protocols
Insecticidal Activity Assay against Spodoptera littoralis
Larvae
This protocol is adapted from studies on the insecticidal activity of Stemona alkaloids.[1][3]

Objective: To determine the insecticidal and growth-inhibitory activity of Sessilifoline A.

Materials:

Sessilifoline A

Neonate larvae of Spodoptera littoralis

Artificial diet

Methanol (solvent)

Petri dishes or multi-well plates

Micro-pipettors

Procedure:

Prepare a stock solution of Sessilifoline A in methanol.

Create a series of dilutions of the stock solution to achieve a range of final concentrations in

the artificial diet (e.g., 0.1, 1, 10, 50, 100 ppm).
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Incorporate each concentration of Sessilifoline A into the artificial diet. A control diet should

be prepared with methanol only.

Dispense the diet into individual wells of a multi-well plate or small petri dishes.

Place one neonate larva of Spodoptera littoralis into each well.

Incubate the plates at a controlled temperature and humidity.

After a set period (e.g., 7 days), record the number of dead larvae to determine the LC₅₀.

Measure the weight of the surviving larvae to determine the EC₅₀ for growth inhibition.

Calculate LC₅₀ and EC₅₀ values using probit analysis.
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Preparation Experiment

Data Analysis

Prepare Sessilifoline A stock solution Create serial dilutions Incorporate into artificial diet Dispense diet into wells Introduce S. littoralis larvae Incubate under controlled conditions

Record mortality (LC50)

Measure larval weight (EC50)

Calculate LC50 and EC50

Acclimatize Guinea Pigs

Administer Sessilifoline A or Vehicle

Place in Plethysmograph

Expose to Citric Acid Aerosol

Record Number of Coughs

Calculate Cough Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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